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Compound of Interest

Compound Name: 4-(Methoxymethoxy)-2-nitroaniline

CAS No.: 54029-61-7

Cat. No.: B021294

Get Quote

Executive Summary
4-(Methoxymethoxy)-2-nitroaniline (CAS: 54029-61-7) is a specialized organic intermediate

used primarily in medicinal chemistry and total synthesis.[1] It serves as a protected derivative

of 4-amino-3-nitrophenol, where the phenolic hydroxyl group is masked by a methoxymethyl

(MOM) ether.

Critical Distinction: Researchers must distinguish this compound from the common commodity

chemical 4-methoxy-2-nitroaniline (CAS: 96-96-8). The latter contains a simple methyl ether,

which is chemically robust. In contrast, the MOM ether in the subject compound is an acetal-

based protecting group, designed to be stable under basic conditions but readily cleaved under

mild acidic conditions to regenerate the free phenol.

Part 1: Chemical Identity & Physiochemical
Properties
This section consolidates the core metric data for 4-(Methoxymethoxy)-2-nitroaniline.[2][1]
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Property Specification

Systematic Name 4-(Methoxymethoxy)-2-nitrobenzenamine

Common Synonyms
1-Amino-2-nitro-4-(methoxymethoxy)benzene;

MOM-protected 4-amino-3-nitrophenol

CAS Number 54029-61-7

Molecular Formula C₈H₁₀N₂O₄

Molecular Weight 198.18 g/mol

Appearance Orange to reddish-brown crystalline solid

Solubility
Soluble in DCM, EtOAc, DMSO; sparingly

soluble in water

pKa (Predicted)
~0.4 (Conjugate acid of amine), ~9.5 (Phenol

precursor)

Storage
2–8°C, Inert atmosphere (Argon/Nitrogen), Light

sensitive

Part 2: Synthetic Pathways & Protocols
The synthesis of 4-(Methoxymethoxy)-2-nitroaniline is typically achieved via the protection of

the commercially available precursor 4-amino-3-nitrophenol (CAS: 610-81-1).

Synthesis Protocol (MOM Protection)
Objective: Selective protection of the phenolic hydroxyl group over the aniline amine.

Reagents:

Precursor: 4-Amino-3-nitrophenol (1.0 eq)

Reagent: Chloromethyl methyl ether (MOM-Cl) (1.1 eq)

Base: N,N-Diisopropylethylamine (DIPEA) (1.5 eq) or Sodium Hydride (NaH)

Solvent: Anhydrous Dichloromethane (DCM) or DMF
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Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask under Argon, dissolve 4-amino-3-

nitrophenol in anhydrous DCM. Cool the solution to 0°C using an ice bath.

Base Addition: Add DIPEA dropwise. The solution may darken due to phenoxide formation.

Alkylation: Add MOM-Cl dropwise via syringe over 15 minutes. Caution: MOM-Cl is a

carcinogen; use extreme care.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via

TLC (30% EtOAc/Hexanes). The product will be less polar than the starting phenol.

Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM (3x). Wash combined

organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

Purification: Flash column chromatography (Silica gel, Hexanes/EtOAc gradient) yields the

title compound as an orange solid.

Deprotection Strategy
The utility of this compound lies in the reversibility of the MOM group.

Conditions: 3M HCl in Isopropanol or Trifluoroacetic acid (TFA) in DCM (1:1) at 0°C.

Mechanism: Acid-catalyzed hydrolysis of the acetal linkage regenerates the phenol and

formaldehyde.

Part 3: Mechanistic Insights & Visualization
The MOM group functions as a "hemiacetal ether." Its stability profile is orthogonal to many

other protecting groups (e.g., Boc, Fmoc), making it ideal for multi-step synthesis where the

aniline nitrogen requires separate manipulation (e.g., acylation or alkylation) without affecting

the phenol.

Reaction Logic Diagram
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The following diagram illustrates the synthesis and deprotection cycle, highlighting the

orthogonality of the functional groups.

Stability Profile

4-Amino-3-nitrophenol
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(SN2 Reaction)
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Stable to:
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Reductants (e.g., NaBH4)

Labile to:
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Brønsted Acids
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Figure 1: Synthetic cycle and stability profile of the MOM-protected intermediate.

Part 4: Applications in Drug Development
Heterocycle Synthesis
This intermediate is a critical scaffold for synthesizing benzoxazoles and benzimidazoles.

Reduction: The nitro group (NO₂) is reduced to an amine (NH₂) using H₂/Pd-C or Fe/NH₄Cl.

Cyclization: The resulting diamine or amino-phenol reacts with aldehydes or carboxylic acids

to close the heterocyclic ring.

Role of MOM: It prevents premature cyclization or oxidation of the phenol during the

reduction of the nitro group.

Solubility Enhancement
The MOM group significantly increases lipophilicity (LogP) compared to the free phenol,

facilitating purification and handling in organic solvents (DCM, THF) during intermediate steps

of a total synthesis campaign.
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Part 5: Safety & Handling
MOM-Cl Hazards

Carcinogenicity: Chloromethyl methyl ether (MOM-Cl) is a known human carcinogen (OSHA

regulated). It must be handled in a certified fume hood with double-gloving.

Alternative: For safer handling, MOM-Cl can be generated in situ from dimethoxymethane

and acyl chlorides, though commercial MOM-Cl is standard for high-yield protocols.

Nitroaniline Toxicity
Acute Toxicity: Nitroanilines are toxic by inhalation and skin absorption. They can cause

methemoglobinemia (cyanosis).

PPE: Wear a P100 respirator if handling powder; use nitrile gloves and chemical splash

goggles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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